Cas no 857061-43-9 (3-chloro-2-(trifluoromethyl)benzoic acid)

3-chloro-2-(trifluoromethyl)benzoic acid structure
857061-43-9 structure
Product Name:3-chloro-2-(trifluoromethyl)benzoic acid
CAS No:857061-43-9
MF:C8H4ClF3O2
MW:224.564372062683
MDL:MFCD14155635
CID:1119208
PubChem ID:11658637
Update Time:2025-04-20

3-chloro-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-CHLORO-2-TRIFLUOROMETHYLbenzOIC ACID
    • 3-chloro-2-(trifluoromethyl)benzoic acid
    • C90768
    • CS-0236683
    • FS-6573
    • A929644
    • DTXSID40470162
    • 857061-43-9
    • SCHEMBL3270458
    • EN300-1722649
    • FT-0728790
    • Z1741972549
    • AKOS024263337
    • 3-Chloro-2-trifluoromethylbenzoicacid
    • Benzoic acid, 3-chloro-2-(trifluoromethyl)-
    • DB-105446
    • MDL： MFCD14155635
    • Inchi： 1S/C8H4ClF3O2/c9-5-3-1-2-4(7(13)14)6(5)8(10,11)12/h1-3H,(H,13,14)
    • InChI Key： DAVGYAZXHZUVIQ-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(C(=O)O)=C1C(F)(F)F

Computed Properties

  • Exact Mass: 223.9851915g/mol
  • Monoisotopic Mass: 223.9851915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3Ų

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3-chloro-2-(trifluoromethyl)benzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:857061-43-9)3-chloro-2-(trifluoromethyl)benzoic acid
Order Number:A929644
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:58
Price ($):2645.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:857061-43-9)3-chloro-2-(trifluoromethyl)benzoic acid
A929644
Purity:99%
Quantity:5g
Price ($):2645.0
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